AbstractHigh-temperature interaction of 30 wt % Cu–70 wt % Ag eutectic alloy with carbon fibers was studied. It was shown that Cu–Ag drops coated with carbon film are formed on the surface of carbon fibers. Carbon atoms dissolved in the molten Cu–Ag phase precipitated out on the drop surface at a lower temperature, thus resulting in growing few-layer graphene. Cu–Ag–carbon fibers composites sintered at 670°C was shown to represent a porous structure containing spherical Cu–Ag particles and carbon fibers. It was revealed that as C is added, the electrical resistivity of sintered samples decreases. Raman spectra of sintered composites containing 3.0 and 6.3 wt % C showed the formation of a multilayer graphene coating with a disordered structure.

AbstractLow-temperature combustion synthesis was used both for modifying silica gel support with 10 and 20 wt % Al2O3 and for producing supported catalysts with 10 wt % of Co active phase. Prepared catalysts were characterized by XRD, SEM, EDS, and BET method. It was revealed that these catalysts contain oxides, aluminates, and silicates of cobalt. It was shown that modification of support noticeably reduces its specific surface, while its calcination decreases the catalyst activity. The catalysts synthesized from supports with lower content of Al2O3 demonstrated higher specific surface and lower activity in deep oxidation of propane and CO. The catalyst on an uncalcinated support modified with 20 wt % Al2O3 was found to possess the highest activity in the process of deep oxidation.

AbstractThe influence of Mn addition on combustion synthesis, morphology, phase composition, and magnetic properties of the Ni–Al–Mn alloys was investigated. Ni–Al–xMn alloys with various Mn concentration (x = 0–1.5) were prepared by combined use of mechanical activation and self-propagating high-temperature synthesis (SHS). It was found that the phase composition of synthesized alloys is changed by increasing Mn content, which in turn causes the change in magnetic properties. Ni–Al–0.5Mn alloy at room temperature showed the normal σ–H curve typical of conventional ferromagnetic materials. The maximum values of coercive force (179.7 Oe) and specific magnetization (0.8 emu/g) were observed for alloy containing 24 wt % Mn.

AbstractIn this paper, we presented structural, Fourier infrared spectroscopic, and dielectric analysis of cobalt chromate (Co2+\({\text{Cr}}_{2}^{{3 + }}\)O4) with 2 mol % of gadolinium (Gd3+) rare earth metal additions under humidity and non-humidity circumstances. The Gd3+ doped Co2+\({\text{Cr}}_{2}^{{3 + }}\)O4 samples were prepared by solution combustion method and sintered for 2 h at 650°C to get single phase. Doped and undoped samples were characterized by X-ray powder diffraction (XRD) analysis providing the detailed information of the Co2+\({\text{Cr}}_{2}^{{3 + }}\)O4 phase and crystallinity. Furthermore, the average crystallite sizes were found to be in the range of 18 to 7 nm. The general nature of ferrite materials was revealed via FTIR analysis. The octahedral and tetrahedral stretching band in FTIR spectra were confirmed a ferrite structure without impurity. Scanning electron microscopic images exhibited that samples are highly porosity. We investigated the relevant conductivity of the samples, the reaction time of the capacitive sensor, and the humidity influence on the relative permittivity characteristics at a constant frequency of 1 kHz. Our findings indicate that Gd3+ doped Co2+\({\text{Cr}}_{2}^{{3 + }}\)O4 could be exploited as an active material in humidity sensor applications.

AbstractUnsteady spatial modes of gasless combustion in parallelepiped-shaped sample containing two powder mixtures separated by low-melting inert layer were numerically modelled. Samples with square cross section were found to burn both in stationary and in unsteady periodic modes depending on the thermal conductivity of the inert inner layer. Combustion of sample with an active inner layer in quasi-stationary control modes when the average burning velocities of the donor and acceptor mixtures are the same were studied.

AbstractTi3SiC2–Sn(Pb) cermet was produced by a new method combining SHS of porous Ti3SiC2 skeleton and spontaneous infiltration with Sn–10 wt % Pb melt. The effect of the time delay between the end of combustion and the start of infiltration with melt on spontaneous infiltration, density, microstructure, and phase composition of cermet was investigated. It was found that the phase composition of Ti3SiC2–Sn(Pb) cermet does not significantly depend on the time delay and consists mainly of Sn, Pb, TiC, and Ti3SiC2. It was shown that the compressive strength of the synthesized cermet is 117 MPa that is nearly twice as large as that of Sn–10 wt % Pb alloy (47 MPa).

AbstractNi/TiC catalysts were produced by SHS from granular Ti + C + Ni mixtures and leaching in NaOH solution followed by stabilization with H2O2 solution of intermetallic precursors prepared by SHS from TiC + (Ni + Al) mixtures. Prepared granular and powder catalysts were characterized by XRD, SEM, EDS, and BET method. The catalytic activity of catalysts was determined in the temperature range of 150–400°С using the CO2 + H2 mixtures with different Н2 concentration. It was found that catalyst containing 10 wt % Ni leached from precursor with Ni : Al = 1 : 2 possesses the highest hydrogenating activity at 350°С and 20 vol % H2.

AbstractThe effect of sodium chloride (NaCl) on the magnetism of nanopowders of the spinel ferrite (MgFe2O4) produced using a salt-assisted solution combustion synthesis was investigated. X-ray diffraction (XRD) analysis was conducted to evaluate crystalline structure and phase composition of the synthesized materials. Scanning electron microscopy (SEM) and transmission electron microscopy (TEM) was used to evaluate the particle size and morphology. Magnetic behavior was analyzed by measuring and analyzing the respective hysteresis loops using a vibrating sample magnetometer (VSM). The characterization showed that the presence of NaCl affects the phase composition, size, and dispersion of the nanoparticles, as well as their magnetic behavior. The theoretical size of the nanoparticles was calculated using the Scherrer equation, obtaining sizes of about 21.07 nm for the nanoparticles without salt, 5.90 nm for the sample salt content of 1.7 mol and 6.48 nm—for 3.4 mol. The synthesized nanoparticles showed a drastic decrease in coercivity field, remanence, and saturation with increasing salt content. Therefore, the salt content is a crucial parameter in controlling the morphology and magnetic properties of the nanoparticles obtained by the solution combustion route.

AbstractAdsorptivity of some organic compounds to the copper nanoparticles prepared using the levitation-jet generator was characterized by inverse gas chromatography. The measured values of a specific volume of retained sorbate were used to calculate adsorption heats and entropy factors of the process.

AbstractCurrent (400 A)-initiated electrothermal explosion (ETE) synthesis of MgCu2 Laves phase intermetallic from Mg–2Cu powder blend was reported. Phase composition of ETE products was characterized by XRD, SEM, and EDX. M–H curvatures in parallel and perpendicular configuration were measured under magnetic fields between—18 kOe and 18 kOe.